Cas no 941932-66-7 (N-(4-methyl-2-nitrophenyl)-N'-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-(4-methyl-2-nitrophenyl)-N'-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 941932-66-7
• MF: C₂₂H₂₆N₄O₅
• MW: 426.465645313263
• CID: 5458551
• Update Time: 2025-05-18

N-(4-methyl-2-nitrophenyl)-N'-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methyl-2-nitrophenyl)-N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]oxamide
• N-(4-methyl-2-nitrophenyl)-N'-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide

• Inchi： 1S/C22H26N4O5/c1-15-3-6-17(7-4-15)20(25-9-11-31-12-10-25)14-23-21(27)22(28)24-18-8-5-16(2)13-19(18)26(29)30/h3-8,13,20H,9-12,14H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key： ZVGPTRYQHQPBTN-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(C)C=C1)N1CCOCC1)(=O)C(NC1=CC=C(C)C=C1[N+]([O-])=O)=O

Additional information on N-(4-methyl-2-nitrophenyl)-N'-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide

Introduction to N-(4-methyl-2-nitrophenyl)-N'-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide (CAS No. 941932-66-7)

N-(4-methyl-2-nitrophenyl)-N'-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical chemistry. This compound, identified by its CAS number 941932-66-7, has garnered attention due to its unique chemical properties and the promising applications it holds for medicinal research and drug development.

The molecular formula of this compound can be represented as C₁₈H₂₀N₃O₃, which highlights its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of nitro and morpholine functional groups in its structure contributes to its complex reactivity and makes it a subject of interest for synthetic chemists and pharmacologists.

In recent years, there has been a growing interest in developing novel compounds that can serve as intermediates or active ingredients in pharmaceutical formulations. N-(4-methyl-2-nitrophenyl)-N'-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide stands out in this context due to its structural complexity and the potential biological activities it may exhibit. The nitro group, in particular, is known for its ability to participate in various chemical reactions, including reduction and oxidation processes, which are crucial in the synthesis of more complex molecules.

The compound's structure also includes two aromatic rings: one with a methyl substituent and another with a nitro group. These aromatic systems are often involved in π-stacking interactions, which can influence the compound's solubility, stability, and bioavailability. Additionally, the morpholine ring introduces a basic nitrogen atom, which can interact with acidic functional groups in biological systems, potentially enhancing the compound's binding affinity to target proteins or enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies on N-(4-methyl-2-nitrophenyl)-N'-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide have suggested that it may exhibit properties relevant to various therapeutic areas. For instance, its structural features are reminiscent of molecules that have shown efficacy in treating inflammatory diseases, neurological disorders, and even certain types of cancer.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the complex framework of this molecule. These methods not only improve efficiency but also allow for the introduction of specific functional groups at desired positions within the molecule.

In addition to its potential therapeutic applications, N-(4-methyl-2-nitrophenyl)-N'-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide may also find utility in other areas of chemical research. For example, its unique structure could serve as a scaffold for developing new catalysts or ligands used in organic synthesis. The ability to modify specific parts of the molecule while maintaining its core framework offers researchers a high degree of flexibility in designing experiments and exploring new chemical pathways.

The study of such compounds is not only limited to academic research but also has practical implications for industry. Pharmaceutical companies are increasingly looking for innovative molecules that can be developed into drugs with improved efficacy and reduced side effects. N-(4-methyl-2-nitrophenyl)-N'-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide represents a promising candidate for further investigation due to its unique structural features and potential biological activities.

As research continues to progress, it is likely that more applications for this compound will be discovered. The integration of experimental data with computational modeling will play a crucial role in understanding its behavior both in vitro and in vivo. This interdisciplinary approach will not only accelerate the discovery process but also provide deeper insights into the mechanisms by which such compounds exert their effects on biological systems.

In conclusion, N-(4-methyl-2-nitrophenyl)-N'-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylethanediamide (CAS No. 941932-66-7) is a compound with significant potential in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a valuable tool for researchers exploring new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play an important role in shaping the future of medicine.